N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide

• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• IUPAC Name: N-[(3-acetamido-2,4,6-trimethylphenyl)methyl]-2-(1,3-benzodioxol-5-yloxy)acetamide
• InChI: InChI=1S/C21H24N2O5/c1-12-7-13(2)21(23-15(4)24)14(3)17(12)9-22-20(25)10-26-16-5-6-18-19(8-16)28-11-27-18/h5-8H,9-11H2,1-4H3,(H,22,25)(H,23,24)
• InChI Key: WCGLMKAQHVFYQQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1CNC(=O)COC2=CC3=C(C=C2)OCO3)C)NC(=O)C)C

Description

N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide, also known as TAT-BH4, is a peptide that has gained attention in scientific research due to its potential therapeutic applications. TAT-BH4 is a cell-penetrating peptide that has been shown to have anti-apoptotic and neuroprotective effects in various diseases.

Mechanism of Action

N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide works by binding to Bcl-2-associated death promoter (BAD) and preventing its translocation to the mitochondria, which leads to the inhibition of apoptosis. N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide also activates the Akt pathway, which promotes cell survival and growth. In addition, N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide can protect cells from apoptosis, reduce oxidative stress, and inhibit inflammation. In vivo studies have shown that N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide can reduce infarct size in ischemic injury, improve cognitive function in Alzheimer's disease, and inhibit tumor growth in cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide in lab experiments is its cell-penetrating ability, which allows it to enter cells and exert its effects. Another advantage is its specificity for BAD, which makes it a targeted therapy. However, N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide has some limitations, including its cost and stability. N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide is expensive to synthesize, and it is unstable in solution, which can affect its efficacy.

Future Directions

There are several future directions for N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide research. One direction is to investigate its potential therapeutic applications in other diseases, such as Parkinson's disease and stroke. Another direction is to develop more stable and cost-effective formulations of N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide for clinical use. Additionally, further studies are needed to fully understand the mechanism of action of N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide and its effects on different cell types.

Synthesis Methods

N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide is synthesized using solid-phase peptide synthesis (SPPS). The process involves coupling the amino acids in a specific sequence to create the desired peptide. N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide contains 17 amino acids and has a molecular weight of 2044.3 g/mol. The final product is purified using high-performance liquid chromatography (HPLC) to ensure purity and quality.

Scientific Research Applications

N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including neurodegenerative diseases, ischemic injury, and cancer. In neurodegenerative diseases such as Alzheimer's disease, N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide has been shown to protect neurons from apoptosis and improve cognitive function. In ischemic injury, N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide has been shown to reduce cell death and improve blood flow to the affected area. In cancer, N-[3-(acetylamino)-2,4,6-trimethylbenzyl]-2-(1,3-benzodioxol-5-yloxy)acetamide has been shown to inhibit tumor growth and induce apoptosis in cancer cells.